BENGHE Foundational & Exploratory

Check Availability & Pricing

Chlorambucil-d8-1 CAS number and supplier
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chlorambucil-d8-1

Cat. No.: B15142540

Technical Guide: Chlorambucil-d8

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Chlorambucil-d8, a
deuterated analog of the alkylating agent Chlorambucil. This guide is intended for researchers,
scientists, and professionals in drug development who utilize stable isotope-labeled
compounds for quantitative analysis.

Core Compound Information

CAS Number: 2748247-26-7[1][2]

Synonyms: 4-[bis(2-chloroethyl)amino-d8]-benzenebutanoic acid, Chlorambucil-d8 [bis(2-
chloroethyl-d4)]

Chlorambucil-d8 is the deuterium-labeled form of Chlorambucil and is primarily intended for use
as an internal standard in quantitative analytical methods, such as gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] The
inclusion of deuterium atoms results in a higher mass-to-charge ratio, allowing for its
differentiation from the unlabeled Chlorambucil in mass spectrometric analysis.

Quantitative Data

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15142540?utm_src=pdf-interest
https://www.caymanchem.com/product/26774/chlorambucil-d8
https://www.lgcstandards.com/BM/en/Chlorambucil-d8-bis-2-chloroethyl-d4-/p/CDN-D-7620?queryID=9f4cafffbd4b73b67aec41ec882d27b4
https://www.caymanchem.com/product/26774/chlorambucil-d8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following table summarizes the key quantitative data for Chlorambucil-d8, compiled from

various supplier and database information. Please note that specific values may vary slightly

between different batches and suppliers. For precise, lot-specific data, it is recommended to

consult the Certificate of Analysis (CoA) from the respective supplier.

Parameter Value Source
CAS Number 2748247-26-7 [1][2]
Molecular Formula C14H11DsCI2NO2 [11[3]
Molecular Weight 312.26 g/mol [3114]
Exact Mass 311.1295 [2]
Purity >99% deuterated forms (di-ds)  [1]
Appearance White to yellow solid [5]

Solubilit Slightly soluble in Chloroform
olubili
y and Methanol

[1]

Supplier Information

A number of chemical suppliers provide Chlorambucil-d8 for research purposes. The following

table lists some of the known suppliers. It is advisable to contact the suppliers directly for

current availability, pricing, and technical documentation.

Supplier Website

[www.caymanchem.com](https of --INVALID-

Cayman Chemical
LINK--)

[www.lgcstandards.com](https of --INVALID-

LGC Standards

LINK--)

[www.medchemexpress.com](https of --
MedChemExpress

INVALID-LINK--)
Veeprho [www.veeprho.com](https of --INVALID-LINK--)
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Experimental Protocols

Application: Internal Standard for the Quantification of Chlorambucil in Biological Matrices by
LC-MS/MS.

This protocol outlines a general procedure for the use of Chlorambucil-d8 as an internal

standard for the accurate quantification of Chlorambucil in plasma samples. This method is

adapted from established bioanalytical techniques for similar small molecules.[6][7]

1. Preparation of Standard Solutions:

Chlorambucil Stock Solution (1 mg/mL): Accurately weigh and dissolve Chlorambucil in a
suitable solvent such as ethanol.

Chlorambucil-d8 Internal Standard (I1S) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Chlorambucil-d8 in the same solvent as the analyte stock solution.

Working Standard Solutions: Prepare a series of working standard solutions of Chlorambucil
by serial dilution of the stock solution with the appropriate solvent to create calibration
standards.

Internal Standard Working Solution: Dilute the Chlorambucil-d8 stock solution to a fixed
concentration (e.g., 100 ng/mL) with the same solvent.

. Sample Preparation (Protein Precipitation):

To 100 pL of plasma sample (or calibrator/quality control sample), add a fixed volume of the
Internal Standard Working Solution (e.g., 10 pL of 100 ng/mL Chlorambucil-d8).

Add a protein precipitation agent, such as acetonitrile (typically 3 volumes of the plasma
volume).

Vortex the mixture vigorously for at least 30 seconds to ensure complete protein
precipitation.

Centrifuge the samples at a high speed (e.g., 10,000 x g) for 10 minutes to pellet the
precipitated proteins.
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o Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.
3. LC-MS/MS Instrumentation and Conditions:

 Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.

[¢]

Column: A C18 reverse-phase column is commonly used.

o

Mobile Phase: A gradient elution with a mixture of an aqueous solution (e.g., 0.1% formic
acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typical.

[¢]

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

[e]

Injection Volume: Typically 5-10 pL.

e Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer is ideal for
quantitative analysis using Multiple Reaction Monitoring (MRM).

o lonization Source: Electrospray lonization (ESI) in positive ion mode is often suitable for
Chlorambucil.

o MRM Transitions:

» Chlorambucil: Monitor the transition from the precursor ion (m/z of protonated
Chlorambucil) to a specific product ion.

» Chlorambucil-d8 (IS): Monitor the transition from the precursor ion (m/z of protonated
Chlorambucil-d8) to a specific product ion. The exact m/z values will need to be
determined and optimized on the specific instrument.

4. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the calibration standards.

o Determine the concentration of Chlorambucil in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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Signaling Pathways

Chlorambucil, the non-deuterated parent compound of Chlorambucil-d8, is known to exert its
cytotoxic effects by inducing DNA damage, which in turn activates cellular stress response
pathways leading to apoptosis. The two key signaling pathways implicated in Chlorambucil's
mechanism of action are the PI3BK/AKT/mTOR pathway and the p53-mediated apoptotic
pathway.

PIBK/IAKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a crucial signaling cascade that regulates cell survival,
proliferation, and growth.[8][9] In many cancers, this pathway is aberrantly activated, promoting
cell survival and resistance to chemotherapy. Chlorambucil has been shown to inhibit this
pathway, contributing to its pro-apoptotic effects.
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Caption: PI3BK/AKT/mTOR pathway and the inhibitory effect of Chlorambucil.

p53-Mediated Apoptotic Pathway
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The tumor suppressor protein p53 plays a central role in initiating apoptosis in response to
cellular stress, such as DNA damage induced by alkylating agents like Chlorambucil.[10]

Activation of p53 leads to the transcription of pro-apoptotic genes, ultimately resulting in
programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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